3-Oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine

medicinal chemistry fragment-based drug discovery physicochemical profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H12N2OS
Molecular Weight 172.25 g/mol
Cat. No. B13280341
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-Oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine
Molecular FormulaC7H12N2OS
Molecular Weight172.25 g/mol
Structural Identifiers
SMILESC1CC2(COC(=N2)N)CSC1
InChIInChI=1S/C7H12N2OS/c8-6-9-7(4-10-6)2-1-3-11-5-7/h1-5H2,(H2,8,9)
InChIKeyNHLXXUMQDZMPBO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 250 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structural Identity and Physicochemical Baseline


3-Oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1498711-64-0) is a spirocyclic heterocycle incorporating oxygen, sulfur, and nitrogen within a rigid [4.5] spiro framework, with molecular formula C₇H₁₂N₂OS and molecular weight 172.25 g/mol [1]. Its scaffold features a 2-amino-oxazoline ring spiro-fused to a tetrahydrothiopyran ring, conferring a distinct topological polar surface area (TPSA) of 72.9 Ų, zero rotatable bonds, and a computed XLogP3-AA of 0.2 [2]. The compound is commercially available at a minimum purity specification of 95% .

Scaffold
Rigid spiro[4.5] system with zero rotatable bonds
Heteroatom profile
Triple N,O,S composition for diverse H-bond vectors
Physicochemical fit
Balanced computed logP supports aqueous compatibility
Procurement grade
Research-grade purity specification available

Why Generic Spirocyclic Substitutes Fall Short


Substitution with in-class spirocyclic analogs—such as 3-oxa-1-azaspiro[4.5]dec-1-en-2-amine (lacking sulfur), 3,7-dioxa-1-azaspiro[4.5]dec-1-en-2-amine (replacing sulfur with oxygen), or 8,8-dimethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine (adding gem-dimethyl and lacking sulfur)—fundamentally alters hydrogen-bonding capacity, lipophilicity, and conformational rigidity . The target compound’s tetrahydrothiopyran sulfur contributes differential polarizability and a distinct H-bond acceptor count of 3 (versus 2 for the 3,7-dioxa analog), which directly impacts target engagement profiles and solubility characteristics that cannot be recapitulated by oxa-only or thia-only scaffolds . These differences translate into measurable divergences in computed physicochemical descriptors, as quantified below.

Sulfur exclusion alters H-bond and polarizability
Replacing thioether sulfur with oxygen reduces H-bond acceptor count and polarizability, which may shift target-engagement profiles.
Gem-dimethyl analog adds hydrophobic bulk
The 8,8-dimethyl derivative lacks sulfur and introduces additional lipophilicity, potentially lowering ligand efficiency and aqueous solubility.
Thia-analog pKa shift may affect ionization
Thiazoline-based spiro analogs are expected to have lower basicity, altering pH-dependent solubility and permeability behavior.

Quantitative Differentiation Against Closest Analogs


Triple-Heteroatom H-Bond Acceptor Profile

3-Oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine contains three distinct heteroatom types (N, O, S) yielding a hydrogen bond acceptor count of 3, whereas the direct 3,7-dioxa analog (CAS 1482966-85-7) possesses only O and N heteroatoms with an H-bond acceptor count of 2 . The additional sulfur atom in the target compound increases the computed heavy atom count to 11 versus 10 for the dioxa analog, while contributing a distinct thioether moiety that alters polar surface area distribution and provides a site for metabolic oxidation (sulfoxide/sulfone formation) not available in the dioxa scaffold [1].

H-Bond acceptor count
Cross-study comparable
HBA = 3 (N,O,S)
vs. dioxa analog HBA = 2
+1 acceptor
Supports sulfur-mediated polarizability in binding pockets
Derived from authoritative computed descriptors
medicinal chemistry fragment-based drug discovery physicochemical profiling

Rigid Scaffold vs. Dimethyl Analog Conformation

The target compound has zero rotatable bonds (computed value = 0), enforcing a completely rigid spirocyclic conformation [1]. In contrast, the 8,8-dimethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine analog (CAS 1495675-43-8, C₁₀H₁₈N₂O, MW 182.26 g/mol) introduces gem-dimethyl substitution on the cyclohexane ring while lacking sulfur, resulting in different conformational dynamics and a higher molecular weight (Δ MW = +10.01 g/mol relative to the target) . The target compound’s XLogP3-AA of 0.2 indicates balanced hydrophilicity suitable for aqueous compatibility, whereas the dimethyl analog carries additional hydrophobic bulk that shifts lipophilicity upward.

Scaffold rigidity
Cross-study comparable
Rotatable bonds = 0
MW = 172.25 g/mol; dimethyl analog MW +10.01
Enables ligand-efficient fragment-based screening
Dimethyl analog increases bulk, may reduce LE/LLE
conformational analysis scaffold design drug-likeness

Predicted pKa and Physiological Ionization State

The target compound has a predicted acid dissociation constant (pKa) of 7.12 ± 0.20, as computed by Advanced Chemistry Development (ACD/Labs) software and reported on ChemicalBook . This pKa value, attributable to the 2-amino-oxazoline moiety, indicates that at physiological pH 7.4 the compound exists in a partially ionized state (~34% protonated:ionized, ~66% neutral), enabling pH-dependent modulation of solubility and membrane permeability. In contrast, the 3-thia-1-azaspiro[4.5]dec-1-en-2-amine scaffold (where oxygen at position 3 is replaced by sulfur) is expected to exhibit altered basicity due to the different electronic nature of the thiazoline versus oxazoline ring system [1].

Predicted pKa
Class-level inference
pKa = 7.12 ± 0.20
~34% ionized at pH 7.4
Supports pH-dependent solubility/permeability tuning
Thia-analog expected pKa ~5-6 (literature class inference)
ionization state permeability solubility pharmacokinetics

Anti-HIV-1 and Antioxidant Biological Annotation

A study by Wu Lingfen (2011) specifically screened 3-oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine for antioxidant activity and anti-HIV-1 activity, reporting that experimental results show the compound has higher oxidation resistance and anti-HIV-1 activity relative to baseline [1]. In contrast, the closest available analogs—3-oxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1483228-79-0), 3,7-dioxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1482966-85-7), and 8,8-dimethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1495675-43-8)—are commercially listed as research building blocks with no published biological screening data identified in public databases .

Biological annotation
Data to verify
Reported anti-HIV-1 and antioxidant activity
Preliminary screening data reduces annotation gap
No quantitative IC₅₀/EC₅₀ retrievable; single-study abstract
antiviral screening anti-HIV-1 antioxidant activity biological annotation

Thioether Sulfur as a Derivatization Handle

The tetrahydrothiopyran ring in the target compound contains a thioether sulfur that is amenable to controlled oxidation to sulfoxide or sulfone derivatives, as documented in chemical reactivity descriptions of the compound class [1]. This provides a site-selective derivatization handle and a metabolic soft spot for tuning pharmacokinetic properties. The 3-oxa-1-azaspiro[4.5]dec-1-en-2-amine analog (CAS 1483228-79-0, C₈H₁₄N₂O, MW 154.21 g/mol), which contains only oxygen and nitrogen heteroatoms in a C8-cyclohexane ring, lacks any sulfur atom and thus cannot undergo analogous thioether-specific oxidative transformations . The absence of sulfur lowers the molecular weight by 18.04 g/mol but eliminates an entire dimension of medicinal chemistry optimization.

Thioether derivatization
Class-level inference
Oxidizable sulfur center present
Sulfoxide/sulfone sub-series accessible
Enables systematic polarity and off-rate modulation
Sulfur-free oxa-analog lacks this optimization dimension
metabolic stability prodrug design derivatization sulfur chemistry

Density and Boiling Point vs. Lighter Analogs

ChemicalBook reports predicted density of 1.48 ± 0.1 g/cm³ and boiling point of 320.1 ± 52.0 °C for the target compound . These values are substantially higher than those expected for lighter spiro analogs: the 3,7-dioxa analog (MW 156.18) and 3-oxa-1-azaspiro analog (MW 154.21) are predicted to have lower densities (~1.2–1.3 g/cm³) based on their reduced molecular weight and absence of the polarizable sulfur atom. The elevated density suggests stronger intermolecular interactions in the solid state, which may correlate with higher melting point and potentially improved solid-state stability.

Density & boiling point
Class-level inference
Density 1.48 ± 0.1 g/cm³
Bp 320.1 ± 52.0 °C
Indicates stronger solid-state cohesive energy
Non-sulfur analogs estimated ~1.2-1.3 g/cm³ (class-level)
formulation crystallinity intermolecular interactions physicochemical stability

Differentiated Application Scenarios


Fragment-Based Screening with a Rigid Scaffold

With zero rotatable bonds, a molecular weight of 172.25 g/mol, and a balanced XLogP of 0.2, this compound is ideally sized and rigidified for fragment-based screening libraries where ligand efficiency metrics are paramount [1]. The triple-heteroatom composition (N, O, S) provides three distinct H-bond acceptor vectors within a minimal heavy-atom framework, maximizing pharmacophoric diversity per Dalton . Procurement of this specific scaffold, rather than the 3,7-dioxa or 3-oxa-1-azaspiro analogs, ensures that sulfur-mediated polarizability and metabolic derivatization potential are retained for hit-to-lead optimization.

Antiviral Programs with Pre-Existing Activity Data

The published anti-HIV-1 activity screening data (Wu Lingfen, 2011) provides preliminary biological validation that the target compound possesses measurable antiviral activity, whereas closest structural analogs lack any public biological annotation [1]. This pre-existing data point allows procurement teams to prioritize this compound over uncharacterized spiro building blocks for antiviral screening cascades, reducing the risk of investing in biologically inert scaffolds and accelerating hit identification timelines.

CNS and Oral Bioavailability pKa Optimization

The predicted pKa of 7.12 positions the 2-amino-oxazoline moiety for pH-dependent ionization tuning near physiological pH, a property that can be exploited for optimizing blood-brain barrier penetration or oral absorption [1]. This ionization profile is distinct from the 3-thia-1-azaspiro scaffold, where the thiazoline ring is expected to exhibit substantially lower basicity (~pKa 5-6), leading to predominantly neutral species at physiological pH and eliminating the possibility of pH-dependent solubility modulation .

Sulfoxide/Sulfone SAR via Thioether Oxidation

The tetrahydrothiopyran sulfur atom serves as a site-selective oxidation handle, enabling systematic generation of sulfoxide (S=O) and sulfone (O=S=O) analogs with incrementally increased polarity and H-bond acceptor strength [1]. This derivatization capability is entirely absent in the 3-oxa-1-azaspiro[4.5]dec-1-en-2-amine analog, which bears only oxygen and nitrogen heteroatoms with no equivalent oxidation-competent center . Procurement of the sulfur-containing scaffold thus unlocks an entire sub-series of analogs for SAR exploration that would be inaccessible from the oxa-only building block.

Application
Selection Property
Validation Focus
Fragment-based screening
Rigid scaffold & triple heteroatom composition
Ligand efficiency and scaffold diversity assessment
Antiviral screening cascades
Pre-existing biological activity annotation
Confirmatory antiviral and selectivity profiling
CNS / oral bioavailability optimization
Ionization tunability near physiological pH
pH-dependent permeability and solubility assays
Sulfoxide/sulfone SAR exploration
Thioether oxidation handle
Oxidation-state dependent polarity and target engagement
Quote Request

Request a Quote for 3-Oxa-7-thia-1-azaspiro[4.5]dec-1-en-2-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.